Edifenphos Edifenphos Edifenphos is a selective and protective, organophosphorus foliar fungicide, used in controlling rice diseases such as blast caused by Pyricularia oryzae, sheath blight caused by Rhizoctonia solani and brown spot by Cochliobolus miyabeanus.
Edifenphos is an organic thiophosphate that is the O-ethyl-S,S-diphenyl ester of phosphorodithioic acid. Used to control a variety of fungal diseases on rice including blast, ear blight and stem rot. Edifenphos is moderately toxic to mammals and fish but poses more of a risk to aquatic invertebrates. It has a role as a neurotoxin, an EC 3.1.1.7 (acetylcholinesterase) inhibitor, a phospholipid biosynthesis inhibitor and an antifungal agrochemical.
O-Ethyl S, S-diphenyl phosphorodithioate, also known as eddp or O-ethyl-S, S-diphenyl dithiophosphate, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. O-Ethyl S, S-diphenyl phosphorodithioate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, O-ethyl S, S-diphenyl phosphorodithioate is primarily located in the membrane (predicted from logP).
Brand Name: Vulcanchem
CAS No.: 17109-49-8
VCID: VC20863113
InChI: InChI=1S/C14H15O2PS2/c1-2-16-17(15,18-13-9-5-3-6-10-13)19-14-11-7-4-8-12-14/h3-12H,2H2,1H3
SMILES: CCOP(=O)(SC1=CC=CC=C1)SC2=CC=CC=C2
Molecular Formula: C14H15O2PS2
Molecular Weight: 310.4 g/mol

Edifenphos

CAS No.: 17109-49-8

Cat. No.: VC20863113

Molecular Formula: C14H15O2PS2

Molecular Weight: 310.4 g/mol

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Edifenphos - 17109-49-8

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Description Edifenphos is a selective and protective, organophosphorus foliar fungicide, used in controlling rice diseases such as blast caused by Pyricularia oryzae, sheath blight caused by Rhizoctonia solani and brown spot by Cochliobolus miyabeanus.
Edifenphos is an organic thiophosphate that is the O-ethyl-S,S-diphenyl ester of phosphorodithioic acid. Used to control a variety of fungal diseases on rice including blast, ear blight and stem rot. Edifenphos is moderately toxic to mammals and fish but poses more of a risk to aquatic invertebrates. It has a role as a neurotoxin, an EC 3.1.1.7 (acetylcholinesterase) inhibitor, a phospholipid biosynthesis inhibitor and an antifungal agrochemical.
O-Ethyl S, S-diphenyl phosphorodithioate, also known as eddp or O-ethyl-S, S-diphenyl dithiophosphate, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. O-Ethyl S, S-diphenyl phosphorodithioate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, O-ethyl S, S-diphenyl phosphorodithioate is primarily located in the membrane (predicted from logP).
CAS No. 17109-49-8
Molecular Formula C14H15O2PS2
Molecular Weight 310.4 g/mol
IUPAC Name [ethoxy(phenylsulfanyl)phosphoryl]sulfanylbenzene
Standard InChI InChI=1S/C14H15O2PS2/c1-2-16-17(15,18-13-9-5-3-6-10-13)19-14-11-7-4-8-12-14/h3-12H,2H2,1H3
Standard InChI Key AWZOLILCOUMRDG-UHFFFAOYSA-N
SMILES CCOP(=O)(SC1=CC=CC=C1)SC2=CC=CC=C2
Canonical SMILES CCOP(=O)(SC1=CC=CC=C1)SC2=CC=CC=C2
Boiling Point 154 °C/1 Pa
Colorform Yellow to light brown liquid... .
Clear yellow to light-brown liquid
Melting Point -25 °C
<25°C

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